![molecular formula C14H16N2OS2 B4693955 5-ethyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide](/img/structure/B4693955.png)
5-ethyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide
Overview
Description
5-ethyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide, also known as TRO19622, is a compound that has been extensively researched for its potential therapeutic uses in various neurological disorders. It is a small molecule that has shown promising results in preclinical studies for the treatment of Alzheimer's disease, multiple sclerosis, and other neurodegenerative disorders.
Mechanism of Action
The exact mechanism of action of 5-ethyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide is not fully understood, but it is believed to exert its therapeutic effects through multiple pathways. It has been shown to modulate the activity of various neurotransmitter systems, including acetylcholine, glutamate, and GABA. It also has anti-inflammatory effects, reducing the production of pro-inflammatory cytokines and chemokines.
Biochemical and Physiological Effects:
5-ethyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and traumatic brain injury. It also reduces neuroinflammation and oxidative stress, which are thought to contribute to the pathogenesis of various neurological disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of 5-ethyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide is its relatively small size, which makes it easy to administer and study in animal models. It also has a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. However, one of the limitations of 5-ethyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide is its limited solubility, which can make it difficult to formulate for administration.
Future Directions
There are several potential future directions for research on 5-ethyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide. One area of interest is its potential use in combination with other drugs for the treatment of neurological disorders. Another area of interest is its potential use in the treatment of other neurodegenerative disorders, such as Parkinson's disease and Huntington's disease. Finally, there is a need for further research on the safety and efficacy of 5-ethyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide in human clinical trials.
Scientific Research Applications
5-ethyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide has been extensively studied for its potential therapeutic applications in various neurological disorders. In preclinical studies, it has been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease and multiple sclerosis. It has also been shown to have neuroprotective effects in animal models of ischemic stroke and traumatic brain injury.
properties
IUPAC Name |
5-ethyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2OS2/c1-2-9-7-8-12(18-9)13(17)16-14-15-10-5-3-4-6-11(10)19-14/h7-8H,2-6H2,1H3,(H,15,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFXWHXYMJQPWJS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(S1)C(=O)NC2=NC3=C(S2)CCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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